Cas no 1261695-89-9 (2-Chloro-5-(2-(trifluoromethyl)phenyl)pyridine-4-acetonitrile)
2-Chloro-5-(2-(trifluoromethyl)phenyl)pyridine-4-acetonitrile Chemical and Physical Properties
Names and Identifiers
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- 2-Chloro-5-(2-(trifluoromethyl)phenyl)pyridine-4-acetonitrile
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- Inchi: 1S/C14H8ClF3N2/c15-13-7-9(5-6-19)11(8-20-13)10-3-1-2-4-12(10)14(16,17)18/h1-4,7-8H,5H2
- InChI Key: ILGIBKVLLAEEAD-UHFFFAOYSA-N
- SMILES: ClC1=CC(CC#N)=C(C=N1)C1C=CC=CC=1C(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 376
- XLogP3: 4
- Topological Polar Surface Area: 36.7
2-Chloro-5-(2-(trifluoromethyl)phenyl)pyridine-4-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013008135-250mg |
2-Chloro-5-(2-(trifluoromethyl)phenyl)pyridine-4-acetonitrile |
1261695-89-9 | 97% | 250mg |
$499.20 | 2023-09-03 | |
| Alichem | A013008135-500mg |
2-Chloro-5-(2-(trifluoromethyl)phenyl)pyridine-4-acetonitrile |
1261695-89-9 | 97% | 500mg |
$782.40 | 2023-09-03 | |
| Alichem | A013008135-1g |
2-Chloro-5-(2-(trifluoromethyl)phenyl)pyridine-4-acetonitrile |
1261695-89-9 | 97% | 1g |
$1490.00 | 2023-09-03 |
2-Chloro-5-(2-(trifluoromethyl)phenyl)pyridine-4-acetonitrile Related Literature
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Lianqin Wang,Rachida Bance-Soualhi,Julia Ponce-González,Pilar Ocón,Edson A. Ticianelli,Daniel K. Whelligan,John R. Varcoe J. Mater. Chem. A, 2018,6, 24330-24341
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
Additional information on 2-Chloro-5-(2-(trifluoromethyl)phenyl)pyridine-4-acetonitrile
Comprehensive Overview of 2-Chloro-5-(2-(trifluoromethyl)phenyl)pyridine-4-acetonitrile (CAS No. 1261695-89-9)
2-Chloro-5-(2-(trifluoromethyl)phenyl)pyridine-4-acetonitrile (CAS No. 1261695-89-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridine core and trifluoromethylphenyl substituent, serves as a versatile intermediate in the synthesis of bioactive molecules. Its structural complexity and functional groups make it a valuable building block for designing novel compounds with potential applications in drug discovery and crop protection.
The growing interest in 2-Chloro-5-(2-(trifluoromethyl)phenyl)pyridine-4-acetonitrile is driven by its role in addressing contemporary challenges such as antibiotic resistance and sustainable agriculture. Researchers are actively exploring its derivatives for their antimicrobial and antifungal properties, which align with the global demand for new therapeutic agents. Additionally, its incorporation into agrochemical formulations highlights its potential in developing next-generation pesticides that are both effective and environmentally friendly.
From a chemical perspective, the presence of the chloro and cyano groups in 2-Chloro-5-(2-(trifluoromethyl)phenyl)pyridine-4-acetonitrile facilitates further functionalization, enabling the creation of diverse molecular architectures. This adaptability is particularly relevant in the context of structure-activity relationship (SAR) studies, where slight modifications can lead to significant changes in biological activity. Such investigations are crucial for optimizing the efficacy and selectivity of potential drug candidates or agrochemicals.
In the realm of synthetic chemistry, CAS No. 1261695-89-9 is often discussed in relation to cross-coupling reactions and catalysis. Its pyridine ring system is amenable to various metal-catalyzed transformations, making it a popular choice for constructing complex heterocyclic frameworks. These methodologies are frequently searched by chemists seeking efficient routes to synthesize analogous compounds, underscoring the compound's importance in modern organic synthesis.
The compound's trifluoromethyl group is another focal point, as fluorinated compounds are increasingly prevalent in pharmaceuticals due to their enhanced metabolic stability and bioavailability. This trend is reflected in the rising number of queries about fluorinated pyridines and their applications. 2-Chloro-5-(2-(trifluoromethyl)phenyl)pyridine-4-acetonitrile exemplifies how fluorine incorporation can improve the physicochemical properties of a molecule, making it a subject of interest for medicinal chemists.
Beyond its chemical attributes, 2-Chloro-5-(2-(trifluoromethyl)phenyl)pyridine-4-acetonitrile is also notable for its role in green chemistry initiatives. The development of sustainable synthetic protocols for such intermediates is a hot topic, with researchers aiming to minimize waste and reduce reliance on hazardous reagents. This aligns with broader industry trends toward eco-friendly manufacturing processes, which are increasingly prioritized by regulatory bodies and consumers alike.
In summary, 2-Chloro-5-(2-(trifluoromethyl)phenyl)pyridine-4-acetonitrile (CAS No. 1261695-89-9) is a multifaceted compound with significant implications across multiple scientific disciplines. Its structural features, combined with its potential applications in healthcare and agriculture, make it a compelling subject for ongoing research. As the scientific community continues to explore its possibilities, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and beyond.
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